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Compound of Interest

Compound Name: DRI-C21045

Cat. No.: B10783251

Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for DRI-C21045 containing detailed disposal

instructions was not found. The following procedures are based on general best practices for

the disposal of research-grade, solid organic compounds of unknown but potential hazard.

Always consult with your institution's Environmental Health and Safety (EHS) office for specific

guidance and to ensure compliance with local, state, and federal regulations.

This document provides essential safety and logistical information for the proper disposal of

DRI-C21045, a potent and specific inhibitor of the CD40-CD40L costimulatory protein-protein

interaction. Adherence to these guidelines is critical for personal safety and environmental

protection.

I. Immediate Safety Precautions
Before beginning any disposal procedure, ensure you are wearing the appropriate Personal

Protective Equipment (PPE).

Required PPE:

Chemical-resistant gloves (e.g., nitrile)
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Safety glasses or goggles

Flame-resistant lab coat

Closed-toe shoes

II. Waste Identification and Segregation
Proper identification and segregation of chemical waste is the first and most critical step to

prevent dangerous reactions.[1]

Waste Classification: In the absence of a specific SDS, DRI-C21045 should be treated as a

hazardous chemical waste. Do not dispose of it in the regular trash or down the drain.[2][3]

Waste Stream: This compound should be disposed of as solid organic chemical waste.

Incompatibility: Do not mix DRI-C21045 waste with other incompatible waste streams. For

instance, acids should be stored separately from bases, and oxidizing agents should be kept

away from reducing agents and organic compounds.[1]

III. Step-by-Step Disposal Protocol
1. Solid Waste Collection:

Collect solid DRI-C21045 waste, including any contaminated consumables (e.g., weighing
paper, pipette tips), in a designated, compatible, and clearly labeled hazardous waste
container.[1] The container must be in good condition, with no leaks or cracks, and made of a
material compatible with the chemical waste.[1]

2. Liquid Waste Collection (for solutions containing DRI-C21045):

Use a dedicated, leak-proof, and clearly labeled hazardous waste container for any liquid
waste containing DRI-C21045.[1]
Leave at least one inch of headspace in liquid waste containers to allow for expansion.[1]

3. Container Labeling:

Accurate labeling is a legal requirement and essential for safe disposal.[1]
The hazardous waste label must include the following information[2]:
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The words "Hazardous Waste"
The full chemical name: "DRI-C21045" (no abbreviations)
The accumulation start date (the date you first add waste to the container)
An accurate inventory of all chemicals added to the container[1]

4. Waste Accumulation and Storage:

Store the hazardous waste container in a designated Satellite Accumulation Area (SAA)
within the laboratory.[1][4]
The SAA must be at or near the point of waste generation.[4]
Keep the waste container closed except when adding waste.[1][4]

5. Requesting Disposal:

Once the container is full or you have no further use for it, arrange for disposal through your
institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste
disposal contractor.[1]

6. Decontamination of Empty Containers:

Empty containers that held DRI-C21045 must be properly decontaminated before they can
be disposed of as regular trash.[1]
Triple Rinsing: Rinse the container three times with a suitable solvent that can dissolve the
chemical residue.[1]
Rinsate Collection: The first rinseate is considered hazardous waste and must be collected
and disposed of accordingly. For highly toxic chemicals, the first three rinses must be
collected as hazardous waste.[1]
Air Dry: Allow the rinsed container to air dry completely before disposal.[1]

IV. Quantitative Data Summary
Since no specific quantitative disposal data for DRI-C21045 is available, the following table

provides general regulatory limits for hazardous waste accumulation in a laboratory setting.

These are provided for illustrative purposes and may vary by jurisdiction. Always confirm the

specific regulations with your institution's EHS.
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Parameter Guideline/Limit Source

Maximum Hazardous Waste in

SAA
55 gallons

University of Pennsylvania

EHRS[4]

Maximum Acutely Toxic Waste

(P-list) in SAA

1 quart (liquid) or 1 kilogram

(solid)

University of Pennsylvania

EHRS[4]

Maximum Storage Time in

SAA

Up to 12 months, provided

accumulation limits are not

exceeded

University of Pennsylvania

EHRS[4]

pH Range for Sewer Disposal

(where permitted)
5.5 - 10.5 American Chemical Society[5]

V. Experimental Protocols
No experimental protocols for the disposal of DRI-C21045 were found. Chemical neutralization

or other treatment methods should only be performed by trained personnel following a

validated protocol, and typically this is handled by a licensed disposal facility.

VI. Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of DRI-
C21045.

Start: DRI-C21045 Waste Generated Is the waste solid or
liquid?

Solid Waste
(Pure compound, contaminated items)Solid

Liquid Waste
(Solutions containing DRI-C21045)

Liquid

Collect in a labeled solid
hazardous waste container.

Collect in a labeled liquid
hazardous waste container.

Store container in a designated
Satellite Accumulation Area (SAA).

Is the container full or
no longer needed?

Contact Environmental Health & Safety (EHS)
for waste pickup.

Yes

Continue to accumulate waste.

No

End: Waste properly disposed.

Click to download full resolution via product page
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Caption: Disposal workflow for DRI-C21045.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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